Cas no 65427-83-0 (4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole)

• Product name: 4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
• CAS No: 65427-83-0
• MF: C₁₆H₁₅N₅O₃
• MW: 325.322002649307
• CID: 1698738
• PubChem ID: 47636

4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
• DTXSID00215758
• 65427-83-0
• BENZOFURAZAN, 4-NITRO-5-(4-PHENYL-1-PIPERAZINYL)-
• 4-Nitro-5-(4-phenyl-1-piperazinyl)benzofurazan

• Inchi： InChI=1S/C16H15N5O3/c22-21(23)16-14(7-6-13-15(16)18-24-17-13)20-10-8-19(9-11-20)12-4-2-1-3-5-12/h1-7H,8-11H2
• InChI Key： MWQPXBZSQNLMMT-UHFFFAOYSA-N
• SMILES： C1CN(CCN1C2=CC=CC=C2)C3=C(C4=NON=C4C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.11765
• Monoisotopic Mass: 325.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• PSA: 88.54